methyl 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-hydroxy-1H-pyrazole-3-carboxylate

• Molecular Formula: C12H7Cl2F3N2O3
• Molecular Weight: 355.09 g/mol
• IUPAC Name: methyl 2-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-oxo-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C12H7Cl2F3N2O3/c1-22-11(21)8-4-9(20)19(18-8)10-6(13)2-5(3-7(10)14)12(15,16)17/h2-4,18H,1H3
• InChI Key: ZSHIZFLHLVNGJW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)N(N1)C2=C(C=C(C=C2Cl)C(F)(F)F)Cl
• solubility: >53.3 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-hydroxy-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C12H7Cl2F3N2O3 and its molecular weight is 355.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 30.1 g (0.123 mole) of 2,6-dichloro-4-trifluoromethylphenylhydrazine in 75 ml of methanol was added dropwise with stirring a solution of 18.5 g (0.13 mole) of dimethylacetylene dicarboxylate dissolved in 75 ml of methanol. The reaction mixture was stirred for 2.5 hrs. at 10°-20° C. The brown mixture was then added slowly, over a period of 50 min., to a stirred solution of sodium methoxide (made by dissolving 11.0 g (0.478 mole) of sodium in 400 ml of anhydrous methanol). After stirring for an additional period of 1.5 hr, the solution was concentrated under a partial vacuum and acidified with 100 ml of 4N hydrochloric acid. The precipitated solid was filtered, washed with water and air dried to afford 28.4 g (65 percent yield) of a tan colored solid, mp 245°-246° C., which was recrystallized from methanol to give a solid, mp 249°-250° C.